Cas no 866156-21-0 (1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione)

• Product Name: 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• CAS No: 866156-21-0
• MF: C₁₄H₁₁F₃N₂O₄
• MW: 328.243354082108
• MDL: MFCD05669847
• CID: 4663119
• Update Time: 2025-10-18

1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-[3-(trifluoromethyl)benzoyl]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-[3-(trifluoromethyl)benzoyl]-
• 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• MDL： MFCD05669847
• Inchi： 1S/C14H11F3N2O4/c1-18-11(21)9(12(22)19(2)13(18)23)10(20)7-4-3-5-8(6-7)14(15,16)17/h3-6,9H,1-2H3
• InChI Key： XWDRIBXTMAMQOA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(C(=O)C2=CC=CC(C(F)(F)F)=C2)C(=O)N1C

Additional information on 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione

Comprehensive Analysis of 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 866156-21-0)

In the realm of specialized chemical compounds, 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 866156-21-0) stands out due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the pyrimidinetrione family, which is known for its diverse utility in pharmaceutical and agrochemical research. The presence of a trifluoromethyl group enhances its reactivity and stability, making it a subject of interest for researchers exploring novel synthetic pathways.

The compound's molecular structure features a benzoyl moiety attached to a pyrimidinetrione core, which is further substituted with methyl groups at the 1 and 3 positions. This configuration contributes to its distinct chemical behavior, particularly in reactions involving nucleophilic substitution or electrophilic aromatic substitution. Researchers have noted its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting specific biological pathways. The CAS No. 866156-21-0 identifier ensures precise tracking and regulatory compliance in global chemical databases.

One of the most frequently searched questions regarding this compound revolves around its synthetic applications and safety profile. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive functional groups. Recent studies have explored its role in developing bioactive molecules, with particular attention to its potential in modulating enzyme activity. This aligns with the growing trend in precision chemistry, where tailored compounds are designed for specific industrial or therapeutic purposes.

From an industrial perspective, 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione has garnered attention for its versatility. Its trifluoromethyl group is a key feature in modern agrochemicals, where such compounds are often used to enhance the efficacy of pesticides or herbicides. Additionally, the pharmaceutical industry values this structural motif for its ability to improve the metabolic stability of drug candidates. These applications are frequently highlighted in patent literature, underscoring the compound's commercial relevance.

Environmental and sustainability considerations are also part of the discourse surrounding this compound. Researchers are increasingly focused on green chemistry approaches to synthesize and utilize such molecules with minimal ecological impact. The pyrimidinetrione scaffold, in particular, has been studied for its biodegradability and potential to replace less sustainable alternatives in certain applications. This aligns with broader industry trends toward eco-friendly chemical solutions, a topic that resonates strongly with today's environmentally conscious stakeholders.

Analytical techniques for characterizing CAS No. 866156-21-0 typically include NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structural integrity, especially when the compound is used as a reference standard or intermediate in multistep syntheses. The availability of high-purity samples is critical for reproducible research outcomes, a point emphasized in recent publications on quality control in chemical manufacturing.

In summary, 1,3-Dimethyl-5-3-(trifluoromethyl)benzoyl-2,4,6(1H,3H,5H)-pyrimidinetrione represents a fascinating intersection of chemistry and applied science. Its structural features, such as the benzoyl and trifluoromethyl groups, offer numerous possibilities for innovation in material science and life sciences. As research continues to uncover new applications, this compound is likely to remain a focal point in discussions about advanced chemical intermediates and their role in shaping future technologies.